Cas no 1805054-67-4 (Ethyl 6-amino-3-chloro-4-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 6-amino-3-chloro-4-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805054-67-4
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4852612
• Update Time: 2025-10-28

Ethyl 6-amino-3-chloro-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-amino-3-chloro-4-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H11ClF2N2O2/c1-2-17-8(16)4-6-9(11)5(10(12)13)3-7(14)15-6/h3,10H,2,4H2,1H3,(H2,14,15)
• InChI Key： IBDMGARNCVPZOC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(N)N=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 6-amino-3-chloro-4-(difluoromethyl)pyridine-2-acetate

Ethyl 6-amino-3-chloro-4-(difluoromethyl)pyridine-2-acetate: A Comprehensive Overview

Ethyl 6-amino-3-chloro-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805054-67-4) is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including the presence of an amino group at position 6, a chlorine substituent at position 3, and a difluoromethyl group at position 4. The acetate ester functionality at position 2 further enhances its chemical versatility.

The synthesis of Ethyl 6-amino-3-chloro-4-(difluoromethyl)pyridine-2-acetate involves a series of carefully designed multi-step reactions. Recent advancements in synthetic methodology have enabled chemists to optimize the production process, ensuring higher yields and better purity. The compound's structure makes it an ideal candidate for various applications in medicinal chemistry and agrochemicals. For instance, its amino group can act as a nucleophilic site for further functionalization, while the chlorine and difluoromethyl groups contribute to its electronic properties and stability.

One of the most promising areas of research involving Ethyl 6-amino-3-chloro-4-(difluoromethyl)pyridine-2-acetate is its potential use in drug discovery. Studies have shown that pyridine derivatives with similar structural motifs exhibit significant bioactivity against various disease targets. The presence of fluorinated groups in this compound adds to its lipophilicity and bioavailability, making it a valuable lead compound for developing new therapeutic agents.

In addition to its medicinal applications, Ethyl 6-amino-3-chloro-4-(difluoromethyl)pyridine-2-acetate has also been explored for its role in agrochemicals. Its ability to interact with biological systems makes it a potential candidate for developing pesticides or herbicides with enhanced efficacy and reduced environmental impact. Recent research has focused on understanding the compound's interaction with plant enzymes and its potential as a growth regulator.

The physical properties of Ethyl 6-amino-3-chloro-4-(difluoromethyl)pyridine-2-acetate are also worth noting. Its melting point and solubility characteristics make it suitable for various chemical processes. The compound's stability under different conditions has been thoroughly investigated, ensuring its safe handling and storage in industrial settings.

From a toxicological perspective, Ethyl 6-amino-3-chloro-4-(difluoromethyl)pyridine-2-acetate has been subjected to rigorous safety assessments. These studies have demonstrated that the compound exhibits low toxicity when handled appropriately, making it suitable for use in both laboratory and industrial environments.

In conclusion, Ethyl 6-amino-3-chloro-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805054-67-) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an even more significant role in the development of innovative solutions across various sectors.